N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-2-phenoxypropanamide

• IUPAC Name: N-[[4-(2-hydroxyethoxy)thian-4-yl]methyl]-2-phenoxypropanamide
• InChI: InChI=1S/C17H25NO4S/c1-14(22-15-5-3-2-4-6-15)16(20)18-13-17(21-10-9-19)7-11-23-12-8-17/h2-6,14,19H,7-13H2,1H3,(H,18,20)
• InChI Key: HICDKVDMKMQVLZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1(CCSCC1)OCCO)OC2=CC=CC=C2
• Molecular Formula: C17H25NO4S
• Molecular Weight: 339.5 g/mol

Description

N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-2-phenoxypropanamide, also known as Compound A, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic properties.

Scientific Research Applications

Schiff Base Compounds in Corrosion Inhibition

Schiff base compounds containing various donor atoms (e.g., oxygen, nitrogen, sulfur) have been investigated for their inhibitory effects on the corrosion of mild steel in acidic solutions. These studies demonstrate the significance of molecular structure, including the presence of heteroatoms, on the efficiency of corrosion inhibitors. This research might hint at the potential of "N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-2-phenoxypropanamide" in related applications due to its structural complexity and the presence of oxygen and sulfur atoms (Leçe, Emregül, & Atakol, 2008).

Smiles Rearrangement in Synthesis

The Smiles rearrangement has been utilized for converting phenols to primary and secondary aromatic amines, outlining a pathway that might be relevant for synthesizing or modifying compounds like the one . This chemical transformation showcases the versatility of phenolic derivatives in organic synthesis, potentially offering insights into the synthetic utility of "this compound" (Coutts & Southcott, 1990).

Anticancer Drug Design

Research into the design of new anticancer drugs involves exploring the therapeutic indexes of various compounds, including those with complex molecular structures. Such studies may provide a framework for investigating the compound , especially if it exhibits structural features conducive to biological activity. The development of analogs with improved efficacy or reduced toxicity could be an area where this compound's applications are explored (Sosnovsky, Rao, & Li, 1986).

Applications in Material Science

The synthesis and application of novel ligands and complexes in material science, including single molecule magnets and luminescent materials, demonstrate the broad utility of compounds with specific functional groups or structural motifs. Studies in this area could suggest potential uses for "this compound" in developing new materials with unique magnetic or optical properties (Costes, Shova, & Wernsdorfer, 2008).